5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
Description
“5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid” is a derivative of “3,5-dimethyl-1H-pyrazole-4-carboxylic acid”, which is a heterocyclic compound . It is a solid substance .
Synthesis Analysis
The synthesis of “3,5-dimethyl-1H-pyrazole-4-carboxylic acid”, a similar compound, can be achieved by reacting 2-amino-3,5-dimethylpyrazine with dimethyl carbonate in an organic solvent to produce 3,5-dimethylpyrazole-4-carboxylic acid dimethyl ester. This ester can then be hydrolyzed under acidic conditions to yield 3,5-dimethylpyrazole-4-carboxylic acid . The iodination of this compound to produce “5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid” is not explicitly mentioned in the literature, but it could potentially be achieved through electrophilic aromatic substitution.Molecular Structure Analysis
The molecular structure of “3,5-dimethyl-1H-pyrazole-4-carboxylic acid” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. Two of the carbon atoms are substituted with methyl groups, and the fourth carbon atom is part of a carboxylic acid group . The iodination would occur at the 5-position of the pyrazole ring.Chemical Reactions Analysis
The iodine molecule can catalyze two processes: the cyclocondensation of 1,3-dicarbonyl compounds with phenylhydrazine to form a pyrazole structure, and the formation of electrophilic PhSI particles as an intermediate product of the oxidative coupling reaction involving 1,2-diphenyldisulfide . This suggests that iodine could potentially be involved in the synthesis of “5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid”.Physical And Chemical Properties Analysis
The physical and chemical properties of “3,5-dimethyl-1H-pyrazole-4-carboxylic acid” include a molecular weight of 140.14, and it is a solid substance . It is expected that “5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid” would have similar properties, with the addition of the iodine atom increasing the molecular weight.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid involves the reaction of 5-iodo-1,3-dimethyl-1H-pyrazole with ethyl chloroformate followed by hydrolysis to yield the desired product.", "Starting Materials": [ "5-iodo-1,3-dimethyl-1H-pyrazole", "ethyl chloroformate", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 5-iodo-1,3-dimethyl-1H-pyrazole in dry diethyl ether.", "Step 2: Add ethyl chloroformate dropwise to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 2 hours at room temperature.", "Step 4: Add a solution of sodium hydroxide in water to the reaction mixture and stir for 30 minutes.", "Step 5: Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
78703-59-0 |
Product Name |
5-iodo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
Molecular Formula |
C6H7IN2O2 |
Molecular Weight |
266 |
Purity |
95 |
Origin of Product |
United States |
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![1',5'-DIMETHYL-1H,1'H-[3,4']BIPYRAZOLYL](/img/structure/B6164034.png)